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Compound of Interest

Compound Name: (2-tert-Butylphenoxy)acetonitrile

CAS No.: 202821-16-7

Cat. No.: B3040445

Get Quote

Executive Summary
(2-tert-Butylphenoxy)acetonitrile (CAS: 3288-99-1) is an organic nitrile intermediate often

used in pharmaceutical synthesis. While less volatile than low-molecular-weight nitriles (like

acetonitrile), it presents a dual hazard profile: acute toxicity and the potential to liberate

Hydrogen Cyanide (HCN) gas under acidic conditions.

Immediate Directive:

NEVER mix this compound (or its waste streams) with acids.

NEVER dispose of this compound down the drain.

ALWAYS segregate as "Cyanide-Bearing Organic Waste" for professional incineration.

Chemical Profile & Hazard Mechanism
To handle this chemical safely, you must understand the mechanism of its toxicity. It is not

merely a "toxic organic"; it is a latent source of cyanide.
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Property Data

Chemical Structure
Phenol ether linked to a nitrile group (

)

Physical State
Typically a colorless to pale yellow liquid or low-

melting solid.

Primary Hazard Acute Toxicity (Oral/Dermal/Inhalation).[1]

Reactivity Hazard Acid Hydrolysis: Releases HCN gas.

Flash Point
>110°C (Estimated) - Combustible but not highly

flammable.

The "Kill Mechanism": Acid Hydrolysis
The nitrile moiety (

) is stable under neutral conditions. However, in the presence of strong acids (pH < 2) and
moisture, the following hydrolysis occurs, potentially releasing lethal gas before the carboxylic
acid endpoint is reached:

Critical Note: While complete hydrolysis yields ammonium, incomplete reaction or mixing with

anhydrous acids can liberate HCN gas immediately.

Disposal Workflow (Step-by-Step)
Do not attempt to chemically neutralize this waste in the laboratory (e.g., via bleach oxidation)

unless you have a validated, closed-system protocol. The safest and most compliant method is

segregated capture for commercial incineration.

Phase 1: Waste Segregation (The Golden Rule)
The most common accident involving nitriles is accidental mixing with acidic waste streams

(e.g., acid digestions, TCA waste).

Designated Container: Use a dedicated High-Density Polyethylene (HDPE) or amber glass

container.
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Compatibility Check: Ensure the container is free of any acid residue.

pH Control: If the waste is in solution, verify pH is

. If acidic, carefully neutralize with Sodium Hydroxide (NaOH) before adding to the waste
container.

Phase 2: Packaging & Labeling
Select Container: Wide-mouth HDPE jar (for solids/sludges) or Safety Can (for liquids).

Labeling: Affix a hazardous waste label immediately.

Constituents: Write "(2-tert-Butylphenoxy)acetonitrile".

Hazard Checkboxes: Toxic, Irritant.

Critical Warning: Write "ORGANIC NITRILE - DO NOT ADD ACID" in bold red marker on

the label.

Phase 3: Storage & Pickup
Satellite Accumulation Area (SAA): Store in a secondary containment tray separate from acid

waste streams.

Timeline: Request pickup within 90 days (or according to local RCRA guidelines).

Decision Logic: Waste Stream Segregation
Use this logic flow to determine the correct disposal path for your specific experimental

residues.
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Waste Generation:
(2-tert-Butylphenoxy)acetonitrile

Physical State?

Solid / Pure Substance Liquid / Solution

Stream A: Solid Toxic Waste
(Tag: Organic Nitrile)

Double Bag

Check pH

Acidic (pH < 7)

Yes

Neutral/Basic (pH >= 7)

No

CAUTION: Neutralize with NaOH
(In Fume Hood)

Stream B: Liquid Organic Waste
(Tag: Cyanide-Bearing)

Segregate from Acids

Retest pH

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating nitrile waste. Note the critical loop for acidic solutions

requiring neutralization prior to storage.

Emergency Contingencies: Spill Response
In the event of a spill, speed and respiratory protection are paramount.[2]

PPE Requirements:

Gloves: Nitrile rubber (0.11 mm) provides splash protection. For prolonged cleanup, use

Butyl Rubber or Silver Shield/4H.

Respiratory: If outside a fume hood, use a full-face respirator with Organic Vapor/Acid Gas

cartridges (due to potential HCN generation).

1. EVACUATE
Alert Lab Personnel

2. ISOLATE
Close Doors/Prevent Entry

3. ASSESS
Is it in Fume Hood?

No (Call EHS) 4. PPE UP
Gloves + Respirator

Yes (Proceed) 5. ABSORB
Use Vermiculite or

Spill Pads

6. DISPOSE
Seal in Bag -> Haz Waste

Click to download full resolution via product page

Figure 2: Immediate response workflow for spills involving phenoxyacetonitriles.

Regulatory & Compliance Context
This procedure aligns with EPA RCRA regulations regarding "Characteristic Hazardous Waste."

Waste Code: While (2-tert-Butylphenoxy)acetonitrile is not explicitly P-listed (like P063

HCN) or U-listed (like U003 Acetonitrile), it is regulated as D003 (Reactivity) if it generates

toxic gases when mixed with water/acid, and D001 (Ignitability) if in a flammable solvent.

Destruction Method: The industry standard is high-temperature incineration equipped with

scrubbers to capture Nitrogen Oxides (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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